PDK-1 Inhibitor
  • (R)-PS210
    (R)-PS210
    • Cat. No.:
    • B610294
    • CAS No.:
    • Molecular Formula:
    • C19H15F3O5
    • Molecular Weight:
    • 380.3 g/mol
    Description
    PS-210 is an activator of phosphoinositide-dependent protein kinase 1 (PDK1) that increases its thermal stability. It is selective for PDK-1 over a panel of 120 kinases at 10 µM. PS-210 (2 µM) increases the acti...
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  • BX-320
    BX-320
    • Cat. No.:
    • B1607279
    • CAS No.:
    • 702676-93-5
    • Molecular Formula:
    • C23H31BrN8O3
    • Molecular Weight:
    • 547.4 g/mol
    Description
    BX-320 is an inhibitor of the serine/threonine kinase 3-phosphoinositide-dependent protein kinase 1 (PDK1;  IC50 = 30 nM). It is selective for PDK1 over a panel of 10 additional kinases (IC50s = >820 nM for...
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  • OSU-03012
    OSU-03012
    • Cat. No.:
    • B1662526
    • CAS No.:
    • 742112-33-0
    • Molecular Formula:
    • C26H19F3N4O
    • Molecular Weight:
    • 460.4 g/mol
    Description
    OSU-03012 is a member of the class of pyrazoles that is N-[4-(pyrazol-1-yl)phenyl]glycinamide in which the pyrazole ring is substituted at positions 3 and 5 by trifluoromethyl and phenanthrene-2-yl groups respec...
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  • BX517
    BX517
    • Cat. No.:
    • B1668163
    • CAS No.:
    • 850717-64-5
    • Molecular Formula:
    • C15H14N4O2
    • Molecular Weight:
    • 282.3 g/mol
    Description
    BX-517 is an inhibitor of the serine/threonine kinase 3-phosphoinositide-dependent protein kinase 1 (PDK1;  IC50 = 6 nM). It binds to the ATP binding pocket of PDK1, inhibits Akt2 activation induced by PDK1...
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  • BX795
    BX795
    • Cat. No.:
    • B1683796
    • CAS No.:
    • 702675-74-9
    • Molecular Formula:
    • C23H26IN7O2S
    • Molecular Weight:
    • 591.5 g/mol
    Description
    N-[3-[[5-iodo-4-[3-[[oxo(thiophen-2-yl)methyl]amino]propylamino]-2-pyrimidinyl]amino]phenyl]-1-pyrrolidinecarboxamide is a member of ureas.
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  • PDK1-IN-1
    PDK1-IN-1
    • Cat. No.:
    • B3000796
    • CAS No.:
    • Molecular Formula:
    • C9H6BrN3O
    • Molecular Weight:
    • 252.07 g/mol
    Description
    PDK1-IN-1 is a useful research compound. Its molecular formula is C9H6BrN3O and its molecular weight is 252.07 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PDK1-IN-1 suitable for many res...
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  • Pdk1-IN-RS2
    Pdk1-IN-RS2
    • Cat. No.:
    • B10831090
    • CAS No.:
    • Molecular Formula:
    • C15H9ClN2O2S3
    • Molecular Weight:
    • 380.9 g/mol
    Description
    Pdk1-IN-RS2 is a useful research compound. Its molecular formula is C15H9ClN2O2S3 and its molecular weight is 380.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pdk1-IN-RS2 suitable for m...
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  • PKM2 activator 6
    PKM2 activator 6
    • Cat. No.:
    • B12372850
    • CAS No.:
    • Molecular Formula:
    • C30H33NO10S2
    • Molecular Weight:
    • 631.7 g/mol
    Description
    PKM2 activator 6 is a useful research compound. Its molecular formula is C30H33NO10S2 and its molecular weight is 631.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PKM2 activator 6 suita...
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  • (R)-PS210
    (R)-PS210
    • Cat. No.:
    • B15607162
    • CAS No.:
    • Molecular Formula:
    • C19H15F3O5
    • Molecular Weight:
    • 380.3 g/mol
    Description
    a phosphoinositide-dependent kinase-1 modulator;  structure in first source
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  • PF-5177624
    PF-5177624
    • Cat. No.:
    • B15621952
    • CAS No.:
    • Molecular Formula:
    • C25H25FN8O2
    • Molecular Weight:
    • 488.5 g/mol
    Description
    PF-5177624 is a useful research compound. Its molecular formula is C25H25FN8O2 and its molecular weight is 488.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-5177624 suitable for many ...
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